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Compound of Interest

Compound Name: 1,3,5-Tris(4-bromophenyl)benzene

Cat. No.: B1296842

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,5-Tris(4-bromophenyl)benzene is a star-shaped, trifunctional aromatic organic compound
with the chemical formula C24H1sBrs.[1] Its unique trigonal geometry makes it a crucial building
block in supramolecular chemistry and materials science.[2] This guide provides an in-depth
overview of its chemical properties, synthesis, and applications, with a focus on its role in the
development of advanced materials such as Covalent Organic Frameworks (COFs) and
organic electronics.[1][3]

Chemical and Physical Properties

1,3,5-Tris(4-bromophenyl)benzene is a white to light yellow crystalline solid at room
temperature.[3][4] It is a halogenated aromatic monomer that is soluble in common organic
solvents like chloroform but insoluble in water.[5] The key physical and chemical properties are
summarized in the tables below.

General Properties
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Property Value Reference

Molecular Formula C24H15Brs

Molecular Weight 543.09 g/mol

CAS Number 7511-49-1

Appearance White to light yellow to light 4]

orange powder/crystal

Melting Point 261-265 °C
Spectroscopic Data

Spectrum Data Reference

57.70 (s, 3H), 7.62 (d, J = 8.5
1H NMR (CDCls, 500 MHz) Hz, 6H), 7.56 (d, J = 8.5 Hz,
6H)

[5]

0 141.7,139.9, 132.3, 129.0,

13C NMR (CDCls, 125 MHz) 1252 122 .4

[5]

vmax= 3043, 1595, 1489,

IR (KBr
(KB) 1379, 1075, 1007, 809 cm~1

[5]

Synthesis and Reactivity

The synthesis of 1,3,5-Tris(4-bromophenyl)benzene is primarily achieved through the

cyclotrimerization of 4-bromoacetophenone. This reaction typically involves heating the

precursor in the presence of a catalyst.

Experimental Protocol: Synthesis via Cyclotrimerization

Materials:

e 4-Bromoacetophenone

e Ethanol
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o Water
» Surface modified nanoclinoptilolite (catalyst)
Procedure:

e To a small test tube, add 4-bromoacetophenone (1 mmol) and the surface-modified
nanoclinoptilolite catalyst (0.01 g).

e Stir the reaction mixture at 100 °C for 3 hours.

e Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
e Upon completion, add hot ethanol to the reaction mixture.

« |solate the insoluble catalyst by simple filtration.

o Concentrate the filtrate under reduced pressure.

e Recrystallize the crude product from an ethanol:water (3:1) mixture to obtain pure 1,3,5-
Tris(4-bromophenyl)benzene.

The reactivity of 1,3,5-Tris(4-bromophenyl)benzene is dominated by the three bromine
atoms, which serve as reactive sites for various cross-coupling reactions. This trifunctionality
allows it to act as a node in the construction of larger, porous, and highly ordered structures.[2]
A key reaction is the Suzuki coupling, where the bromophenyl groups react with boronic acids
in the presence of a palladium catalyst to form new carbon-carbon bonds.[2] This reactivity is
fundamental to its application in the synthesis of COFs and other advanced materials. The
bromine atoms are electron-withdrawing, which deactivates the phenyl rings towards
electrophilic substitution.[6]

Applications in Materials Science

The unique star-shaped structure and trifunctional reactivity of 1,3,5-Tris(4-
bromophenyl)benzene make it a valuable component in the synthesis of advanced materials.

Covalent Organic Frameworks (COFs)
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1,3,5-Tris(4-bromophenyl)benzene is a key building block for the synthesis of two-
dimensional (2D) and three-dimensional (3D) Covalent Organic Frameworks (COFs).[1][3] The
three bromine atoms allow for the formation of a rigid, porous, and crystalline network through
covalent bonds. These COFs exhibit high thermal stability and large surface areas, making
them suitable for applications in gas storage, separation, and catalysis.[3] The on-surface
synthesis of 2D COFs from this monomer has been demonstrated on various substrates,
including graphite, copper, and silver.[7]

Organic Electronics

This compound is also utilized as a precursor in the fabrication of materials for organic
electronics, such as organic light-emitting diodes (OLEDSs).[1][3] By modifying the bromophenyl
groups through cross-coupling reactions, new molecules with tailored electronic properties can
be synthesized. These materials can be designed to have high electron mobility and specific
emission characteristics, leading to the development of highly efficient OLEDs.[1]

Visualizing Synthetic Pathways

The following diagrams illustrate the synthesis of 1,3,5-Tris(4-bromophenyl)benzene and its
subsequent use in the formation of a Covalent Organic Framework.

Synthesis of 1,3,5-Tris(4-bromophenyl)benzene

Heat, Catalyst . . .
4-Bromoacetophenone cal, -alalys =@—> 1,3,5-Tris(4-bromophenyl)benzene

Click to download full resolution via product page

Caption: Synthesis of 1,3,5-Tris(4-bromophenyl)benzene.
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Formation of a Covalent Organic Framework
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Caption: Formation of a Covalent Organic Framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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